Cas no 29677-50-7 (Hexadecane,1-(hexadecylsulfinyl)-)
29677-50-7 structure
Product Name:Hexadecane,1-(hexadecylsulfinyl)-
CAS No:29677-50-7
MF:C32H66OS
MW:498.930849552155
CID:278118
PubChem ID:313787
Update Time:2025-04-19
Hexadecane,1-(hexadecylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecane,1-(hexadecylsulfinyl)-
- 1-hexadecylsulfinylhexadecane
- AC1L7O7W
- Dicetylsulfoxyd
- dihexadecyl sulfoxide
- Dihexadecyl-sulfoxid
- Di-n-hexadecylsulfoxid
- NSC229449
- DTXSID20310638
- 29677-50-7
- NSC-229449
- SCHEMBL4791112
- 1-(HEXADECANE-1-SULFINYL)HEXADECANE
-
- Inchi: 1S/C32H66OS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34(33)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3
- InChI Key: BUHFRUVZJRJKQQ-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 498.48378
- Monoisotopic Mass: 498.483
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 30
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.8
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 0.881
- Boiling Point: 597.4°Cat760mmHg
- Flash Point: 315.1°C
- Refractive Index: 1.474
- PSA: 17.07
- LogP: 12.56340
Hexadecane,1-(hexadecylsulfinyl)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
29677-50-7 (Hexadecane,1-(hexadecylsulfinyl)-) Related Products
- 2168-93-6(Di-N-Butyl Sulfoxide)
- 2168-95-8(Decane,1-(decylsulfinyl)-)
- 1986-89-6(Di-N-octyl Sulfoxide)
- 4988-34-5(2H-Thiopyran,tetrahydro-, 1-oxide)
- 3079-30-9(Dodecyl methyl sulfoxide)
- 1600-44-8(1λ?-thiolan-1-one)
- 2168-96-9(Didodecyl Sulfoxide)
- 4253-91-2(Propane,1,1'-sulfinylbis-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk